Cas no 944950-23-6 (5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 944950-23-6
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 5740033
• PubChem ID: 58950095
• Update Time: 2025-10-30

5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 5,8-difluoro-3,4-dihydro-3-methyl-
• EN300-624364
• SCHEMBL8240939
• 5,8-DIFLUORO-3-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• 944950-23-6
• 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C11H10F2O/c1-6-4-7-8(12)2-3-9(13)11(7)10(14)5-6/h2-3,6H,4-5H2,1H3
• InChI Key： HAVATXJQPTWFJI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2F)CC(C)C1

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 281.7±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one

Comprehensive Overview of 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 944950-23-6)

5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 944950-23-6) is a fluorinated organic compound with significant potential in pharmaceutical and material science applications. Its unique structural features, including the difluoro and methyl substitutions on the tetrahydronaphthalene backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel drug candidates and functional materials.

The compound's CAS number 944950-23-6 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one, highlights its tetrahydronaphthalene core, a scaffold frequently explored in medicinal chemistry for its resemblance to biologically active motifs. Fluorination at the 5 and 8 positions enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one has surged, driven by their applications in agrochemicals, pharmaceuticals, and advanced materials. A common query among researchers is: "What are the synthetic routes for 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one?" The compound is typically synthesized via multistep organic reactions, including Friedel-Crafts acylation and selective fluorination, with yields optimized through modern catalytic methods.

The physicochemical properties of CAS 944950-23-6 are pivotal for its utility. Its molecular weight (212.21 g/mol) and logP (estimated at 2.8) suggest moderate solubility in organic solvents, aligning with its use in heterocyclic synthesis. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity, a frequent focus in quality control protocols.

Beyond drug development, this compound is investigated for its potential in optoelectronic materials, where fluorinated aromatics contribute to charge transport efficiency. Searches like "5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one applications in OLEDs" reflect growing interdisciplinary interest. Its stability under thermal stress also makes it a candidate for high-performance polymers.

Environmental and safety profiles of 944950-23-6 are rigorously assessed. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. FAQs such as "Is 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one biodegradable?" underscore the importance of green chemistry principles in its lifecycle management.

In summary, 5,8-Difluoro-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 944950-23-6) exemplifies the convergence of structural innovation and practical utility. Its versatility across R&D sectors ensures sustained relevance, particularly in addressing challenges like selective fluorination and scalable synthesis—topics dominating contemporary scientific discourse.